Cas no 312310-14-8 (5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid)

• Product Name: 5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid
• CAS No: 312310-14-8
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD01857723
• CID: 1067592
• PubChem ID: 658387
• Update Time: 2025-04-20

5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
• 5-(3,5-Dimethyl-pyrazol-1-ylmethyl)-furan-2-carboxylic acid
• 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid
• 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
• 5-[(3,5-dimethylpyrazolyl)methyl]furan-2-carboxylic acid
• AC1LCYM6
• AC1Q2PUF
• Oprea1_352222
• 5-(3,5-Dimethyl-pyrazol-1-ylmethyl)-furan-2-carboxylic acid, AldrichCPR
• ALBB-003764
• F2169-0690
• HMS2166D22
• STK095655
• CHEMBL1424303
• SR-01000086553-1
• 312310-14-8
• EN300-64050
• SR-01000086553
• SMR000037339
• CS-0216881
• MFCD01857723
• 5-(3,5-Dimethylpyrazol-1-ylmethyl)furan-2-carboxylic acid
• HMS3323D20
• SB61176
• A875996
• 5-(3,5-Dimethylpyrazol-1-ylmethyl)-furan-2-carboxylic acid
• Z240996006
• 5-[(3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxylic acid
• FS-6298
• BBL008883
• DTXSID20349721
• MLS000039781
• AKOS000142346
• 5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid

• MDL： MFCD01857723
• Inchi： 1S/C11H12N2O3/c1-7-5-8(2)13(12-7)6-9-3-4-10(16-9)11(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： BPVDCRCAORFYHG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 417°C at 760 mmHg
• Flash Point: 206°C
• Refractive Index: 1.607
• PSA: 68.26

5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT